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Compound of Interest

Compound Name: Ipflufenoquin

Cat. No.: B10861161

For Researchers, Scientists, and Drug Development Professionals

Ipflufenoquin is a novel fungicide that has demonstrated significant efficacy against a range of
plant pathogenic fungi. Its unique mode of action as a dihydroorotate dehydrogenase (DHODH)
inhibitor positions it as a critical tool in managing fungal diseases, particularly those that have
developed resistance to other fungicide classes. This document provides detailed application
notes and protocols based on current research for professionals engaged in agricultural
science and drug development.

Mode of Action

Ipflufenoquin targets and inhibits the fungal enzyme dihydroorotate dehydrogenase (DHODH),
which is a crucial component in the de novo pyrimidine biosynthesis pathway.[1][2] This
inhibition disrupts the production of essential pyrimidine-based nucleotides, ultimately hindering
fungal growth and development. This specific mode of action is classified under the Fungicide
Resistance Action Committee (FRAC) Code 52.[1][2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Ipflufenoquin and a general
workflow for evaluating its efficacy.
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Caption: Mechanism of action of Ipflufenoquin in the fungal pyrimidine biosynthesis pathway.
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Caption: A generalized experimental workflow for assessing the efficacy of Ipflufenoquin.

Efficacy and Spectrum of Activity

Ipflufenoquin has demonstrated a broad spectrum of activity against various plant pathogenic
fungi. It is particularly effective against Botrytis cinerea, the causal agent of gray mold in crops
like strawberries and grapes.[3][4] Research has shown its robust efficacy against strains of B.
cinerea that are resistant to conventional fungicides such as pyraclostrobin, fluxapyroxad, and
benomyl.[3][5]

However, its effectiveness can vary among different fungal species. While highly sensitive to
many pathogens, some, such as Coniella vitis, Corynespora cassiicola, Pseudocercospora
fuligena, and Rhizoctonia solani, have shown inherent resistance.[1][2]

Quantitative Efficacy Data

The following tables summarize the efficacy of Ipflufenoquin against various fungal pathogens
as reported in research studies.

Table 1: In Vitro Sensitivity of Fungal Species to Ipflufenoquin
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Fungal Species

EC50 (mg L-1)

Sensitivity Level

Botrytis cinerea <10 High

Alternaria alternata (some -

solates) >10 Insensitive
Colletotrichum species Not specified High

Sclerotinia sclerotiorum Not specified High

Coniella vitis Not specified Inherently Resistant
Corynespora cassiicola Not specified Inherently Resistant
Pseudocercospora fuligena Not specified Inherently Resistant
Rhizoctonia solani Not specified Inherently Resistant

Note: EC50 values represent the concentration of a fungicide that causes a 50% reduction in

mycelial growth.

Table 2: Efficacy of Ipflufenoquin against Botrytis cinerea in Strawberry Fruits

Treatment

Concentration (mg L-1)

Growth Inhibition Range
(%)

Ipflufenoquin Not Specified 87 -98
N Susceptible (for resistant
Fluxapyroxad Not Specified .
strains)
) N Susceptible (for resistant
Pyraclostrobin Not Specified ]
strains)
N Susceptible (for resistant
Benomyl Not Specified

strains)

Experimental Protocols
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Protocol 1: In Vitro Sensitivity Testing of Fungal Strains
to Ipflufenoquin

This protocol is adapted from methodologies used to assess the sensitivity of fungal pathogens
to Ipflufenoquin.

Objective: To determine the half-maximal effective concentration (EC50) of Ipflufenoquin
against fungal isolates.

Materials:

Pure cultures of fungal isolates

» Potato Dextrose Agar (PDA)

« Ipflufenoquin stock solution (commercial formulation, e.g., Migiwa 20%)
» Sterile distilled water

 Sterile petri dishes (90 mm)

 Sterile cork borer (5 mm diameter)

e Incubator (25°C)

Procedure:

e Preparation of Fungicide-Amended Media:

o

Prepare a stock solution of Ipflufenoquin.

o

Prepare PDA medium according to the manufacturer's instructions and autoclave.

(¢]

Allow the PDA to cool to approximately 50-60°C.

[¢]

Add the appropriate volume of Ipflufenoquin stock solution to the molten PDA to achieve
final concentrations of 0, 0.01, 0.1, 1, 10, and 100 mg L-1.
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o Pour the amended PDA into sterile petri dishes and allow them to solidify.

« Inoculation:
o Culture the fungal strains on PDA at 25°C in the dark for 7 days.

o Using a sterile 5 mm cork borer, take mycelial plugs from the actively growing edge of the
fungal colony.

o Place a single agar plug at the center of each Ipflufenoquin-amended PDA plate.
e Incubation:

o Incubate the plates at 25°C in the dark.
» Data Collection and Analysis:

o Measure the diameter of the fungal colony in two perpendicular directions at regular
intervals until the colony on the control plate (0 mg L-1) reaches the edge of the plate.

o Calculate the percentage of mycelial growth inhibition for each concentration relative to
the control.

o Determine the EC50 value by probit analysis or by plotting the percentage of inhibition
against the logarithm of the fungicide concentration.

Protocol 2: Control of Gray Mold in Greenhouse
Strawberry Plants

This protocol outlines a method for evaluating the efficacy of Ipflufenoquin in a greenhouse
setting.

Objective: To assess the in vivo efficacy of Ipflufenoquin in controlling gray mold (Botrytis
cinerea) on strawberry plants.

Materials:

o Strawberry plants (grown in a greenhouse for at least four months)
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Ipflufenoquin (e.g., Migiwa 20%)

A standard fungicide for comparison (e.g., Fluxapyroxad)

Water (for control group)

Hand-held sprayer

Conidial suspension of B. cinerea
Procedure:
e Treatment Application:
o Divide the strawberry plants into treatment groups:
= Control (water spray)
» Ipflufenoquin (e.g., at 25 mg L-1 and 100 mg L-1)
» Standard fungicide (e.g., Fluxapyroxad at 77 mg L-1)
o Apply the respective treatments as a foliar spray once a week for a total of three weeks.
 Inoculation:

o Following the first fungicide application, inoculate the plants with a conidial suspension of
B. cinerea.

e Disease Assessment:

o After a designated incubation period, assess the incidence and severity of gray mold on
the strawberry fruits and flowers.

o Disease incidence can be calculated as the percentage of infected fruits/flowers per plant.

o Disease severity can be rated on a scale (e.g., 0-4, where 0 = no symptoms and 4 = >75%
of the fruit/flower is symptomatic).
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o Data Analysis:

o Compare the disease incidence and severity among the different treatment groups to
determine the control efficacy of Ipflufenoquin.

Resistance Management and One Health
Considerations

Ipflufenoquin’'s novel mode of action makes it a valuable tool for resistance management,
especially against pathogens resistant to other fungicide classes like DMIs and Qols.[1]
However, as a single-site inhibitor, there is a medium to high risk of resistance development.[1]

[6]

A significant concern is the potential for cross-resistance between Ipflufenoquin and the
clinical antifungal drug olorofim, which also targets DHODH.[4][7][8] The use of Ipflufenoquin
in agriculture could select for fungal strains that are also resistant to olorofim, a critical drug for
treating certain human fungal infections.[4][8] This underscores the importance of a "One
Health" approach to fungicide stewardship, considering the interconnectedness of human,
animal, and environmental health.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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a-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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